Cas no 134934-83-1 (9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine)

9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine structure
134934-83-1 structure
Product Name:9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134934-83-1
MF:C11H16N6O3
MW:280.283141136169
CID:1237284
PubChem ID:452769
Update Time:2025-04-20

9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl) -
    • 9H-Purin-6-amine, 9-[3-deoxy-3-(methylamino)-.beta.-D-arabinofuranosyl] -
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-4-(methylamino)oxolan-3-ol
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-4-(methylamino)tetrahydrofuran-3-ol
    • 9-[3-deoxy-3-(methylamino)pentofuranosyl]-9h-purin-6-amine
    • 134934-83-1
    • 3'-Methylamino-dA
    • 3'-Methylamino-3'-deoxyadenosine
    • DTXSID50928826
    • Inchi: 1S/C11H16N6O3/c1-13-6-5(2-18)20-11(8(6)19)17-4-16-7-9(12)14-3-15-10(7)17/h3-6,8,11,13,18-19H,2H2,1H3,(H2,12,14,15)/t5-,6-,8+,11-/m1/s1
    • InChI Key: ZARAVIBCBGMNJG-JJCHFMHPSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)NC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 280.12838839g/mol
  • Monoisotopic Mass: 280.12838839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 131Ų
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